N-(5-chloro-2-methoxyphenyl)-2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C15H12ClN3O3S/c1-8-7-19-14(21)10(6-17-15(19)23-8)13(20)18-11-5-9(16)3-4-12(11)22-2/h3-7H,1-2H3,(H,18,20)
• InChI Key: GIJKLLOSJYZPBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=O)C(=CN=C2S1)C(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C15H12ClN3O3S
• Molecular Weight: 349.8 g/mol

Description

“N-(5-chloro-2-methoxyphenyl)-2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. It also has a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom. The compound also contains a carboxamide group, a methoxy group, and a chloro group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrimidine and thiazole rings would contribute to the aromaticity of the compound.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrimidine and thiazole rings, as well as the functional groups attached to these rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chloro and methoxy groups could affect its polarity and solubility.

Scientific Research Applications

Antibacterial Activity

.

Cytotoxic Activity

.

Synthesis of Fluorescent Dyes

.

Development of Novel Pharmaceuticals

.

Chemical Intermediate

.

Antimicrobial Agents

.

BMC Chemistry - Therapeutic potential of heterocyclic pyrimidine scaffoldsSpringer - Synthesis of thiazolo[3,2-a]pyrimidine molecules, in vitro cytotoxicMilliporeSigma - 2-Chloropyrimidine 95MDPI - Synthesis and Antimicrobial

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of many pyrimidine derivatives, this compound could have potential uses in medicinal chemistry.